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Compound of Interest

Compound Name: Hexamethylphosphoramide-d18

Cat. No.: B1605895 Get Quote

This guide provides essential safety and logistical information for the proper handling and

disposal of Hexamethylphosphoramide-d18 (HMPA-d18). The procedures outlined are

intended for researchers, scientists, and drug development professionals to ensure safe

laboratory operations and environmental compliance.

Warning: Hexamethylphosphoramide (HMPA) and its deuterated form, HMPA-d18, are

hazardous chemicals. HMPA is classified as a "select carcinogen" by OSHA, is reasonably

anticipated to be a human carcinogen, and may cause genetic defects and reproductive harm.

[1][2][3][4][5] It is also corrosive, causing severe skin burns and eye damage, and can be

absorbed through the skin.[1][4] All handling and disposal must be conducted with extreme

caution, adhering to strict safety protocols.

Hazard Profile and Safety Data
Proper handling is predicated on a clear understanding of the substance's hazards. Key

quantitative and qualitative safety data are summarized below.
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Hazard Classification Description Source

Carcinogenicity

Category 1B / 2; Reasonably

anticipated to be a human

carcinogen.[1][3][4][5]

IARC, ACGIH, NTP

Germ Cell Mutagenicity
Category 1A / 1B; May cause

genetic defects.[1][2][4]
GHS

Skin Corrosion/Irritation
Category 1C; Causes severe

skin burns and irritation.[4]
GHS

Serious Eye Damage
Category 1; Causes serious

eye damage.[4]
GHS

Acute Toxicity (Oral) LD50 (Rat): 2,650 mg/kg RTECS

Acute Toxicity (Dermal) LD50 (Rabbit): 2,600 mg/kg[1] RTECS

Reportable Quantity (RQ) 1 lb (0.454 kg) EPA

Procedural Guidance: From Handling to Disposal
Personal Protective Equipment (PPE)
Due to the high chronic toxicity of HMPA-d18, stringent personal protection is mandatory.[3]

Always work within a certified chemical fume hood.[3]

Hand Protection: Wear chemically resistant, impermeable gloves, such as neoprene gloves.

[6] Always check gloves for integrity before use.[7]

Body Protection: Wear clean, full-body protective clothing, such as a lab coat, smock, or

coveralls.[6] A PVC apron is also recommended.[6]

Eye and Face Protection: Use splash goggles and a face shield to prevent any contact with

the eyes and face.[3][7]

Respiratory Protection: If there is a risk of vapor or aerosol generation, use a half-face filter-

type respirator with appropriate cartridges for organic vapors, mists, and fumes.[6]
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Spill Management Protocol
In the event of a spill, immediate and safe cleanup is critical to prevent exposure and

environmental contamination.

Evacuate and Secure: Immediately alert personnel in the area and evacuate.[2][6] Move

upwind from the spill.[2][6] Remove all sources of ignition as the substance is combustible.[2]

[6][8]

Don PPE: Before re-entering the area, don the full PPE detailed above, including respiratory

protection.[2][6]

Containment: Prevent the spill from entering drains or waterways by using absorbent

materials or creating a dike.[2][4][6][7][9] Cover drains if necessary.[9]

Absorption: Soak up the spill using an inert absorbent material such as vermiculite, sand,

earth, or a chemical spill pillow.[2][3][9]

Collection: Carefully collect the absorbed material and any recoverable product into a

suitable, clearly labeled, and sealable container for hazardous waste disposal.[2][3][4][7][8]

[9]

Decontamination: Clean the spill area thoroughly. Wash the area and ensure runoff does not

enter drains.[2] All equipment used for cleanup must be decontaminated.[2]

Proper Disposal Procedure
All HMPA-d18 waste is considered hazardous and must be disposed of according to

institutional guidelines and all federal, state, and local environmental regulations.[1][6]

Waste Collection: Collect all excess HMPA-d18 and any materials contaminated with it (e.g.,

absorbent materials, used PPE, empty containers) into a designated, appropriate, and

clearly labeled hazardous waste container.[3][8] Do not mix HMPA-d18 waste with other

waste streams.

Labeling: The waste container must be securely sealed and clearly labeled with its contents,

including the chemical name "Hexamethylphosphoramide-d18" and appropriate hazard

warnings (e.g., "Carcinogen," "Toxic," "Corrosive").[3][6][8]
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Storage: Store the sealed waste container in a locked, well-ventilated, designated hazardous

waste storage area away from incompatible materials like strong oxidizing agents and acids.

[2]

Disposal Request: Arrange for pickup and disposal through your institution's Environmental

Health and Safety (EHS) office or a certified hazardous waste disposal contractor. Waste

must be disposed of at an approved and licensed waste disposal plant.

Empty Containers: Empty containers may still contain hazardous residues and should be

treated as hazardous waste.[6] If not properly cleaned, they should be punctured to prevent

reuse.[6]

Personnel and Equipment Decontamination
Personnel: Before exiting the work area, remove and leave all protective clothing and

equipment at the exit point.[6] Place used disposable items in a labeled impervious container

for disposal.[6] Reusable garments should be decontaminated and laundered separately.[2]

[6] Personnel should shower after completing work and removing protective gear.[6] Always

wash hands thoroughly with soap and water after handling the substance.[2][4][7][9]

Equipment: All laboratory equipment that has come into contact with HMPA-d18 must be

thoroughly decontaminated before being stored or reused.[2]

HMPA-d18 Disposal Workflow
The following diagram outlines the decision-making and operational process for the safe

management and disposal of Hexamethylphosphoramide-d18.
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Caption: Workflow for the safe handling and disposal of HMPA-d18 waste.

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/product/b1605895?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 7 Tech Support

https://www.benchchem.com/product/b1605895?utm_src=pdf-custom-synthesis
https://www.spectrumchemical.com/media/sds/H0267.PDF
https://static.cymitquimica.com/products/54/pdf/sds-DE650.pdf
https://web.stanford.edu/dept/EHS/cgi-bin/lcst/lcss/lcss44.html
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000073%20SDS-13
https://ntp.niehs.nih.gov/sites/default/files/ntp/roc/content/profiles/hexamethylphosphoramide.pdf
https://datasheets.scbt.com/sc-252884.pdf
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000073%20SDS-18
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB1177006.htm
https://sds.chemdox.com/zeochem/chemdox/document/ZEOCHEM%20000073%20SDS-12
https://www.benchchem.com/product/b1605895#hexamethylphosphoramide-d18-proper-disposal-procedures
https://www.benchchem.com/product/b1605895#hexamethylphosphoramide-d18-proper-disposal-procedures
https://www.benchchem.com/product/b1605895#hexamethylphosphoramide-d18-proper-disposal-procedures
https://www.benchchem.com/product/b1605895#hexamethylphosphoramide-d18-proper-disposal-procedures
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1605895?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1605895?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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